3-bromo-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 3-bromo-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C16H13BrN2O3/c17-11-3-1-2-10(8-11)15(20)19-12-4-5-14-13(9-12)16(21)18-6-7-22-14/h1-5,8-9H,6-7H2,(H,18,21)(H,19,20)
• InChI Key: MADLLLPYFLBFGS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)Br)C(=O)N1
• Molecular Formula: C16H13BrN2O3
• Molecular Weight: 361.19 g/mol

Description

Molecular Structure Analysis

The molecular formula of the compound is C19H20BrN3O5. The molecular weight is 450.292. The structure of the compound can be analyzed using various techniques such as IR Spectrum and Mass spectrum (electron ionization).

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by various methods. For this compound, the molecular weight is 450.292. Other properties such as solubility, melting point, boiling point, etc., are not available in the current resources.

Scientific Research Applications

Synthesis and Biological Activity

• Antibacterial Agents : Novel analogs designed and synthesized with structures similar to the requested compound have displayed promising antibacterial activity against various bacteria, including Staphylococcus aureus and Bacillus subtilis, indicating the potential of such compounds in developing new antibiotics (Palkar et al., 2017).

• Kinase Inhibitors : Research on the benzoxazepine core, which is structurally related to the requested compound, highlights its presence in several kinase inhibitors. The process development for scalable synthesis of related compounds has been reported, underlining the significance of these structures in therapeutic applications (Naganathan et al., 2015).

• Antimicrobial Activity : Synthesis and evaluation of new pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives have demonstrated antimicrobial activity, suggesting the therapeutic potential of compounds with complex heterocyclic structures (Abunada et al., 2008).

Methodological Advances

• Synthetic Methodologies : Research into the synthesis of new dibenzo-tetraaza and dibenzo-dioxadiaza[14]annulene derivatives using 3-bromo-substituted vinamidinium salt has been reported, demonstrating the versatility of bromo-substituted compounds in synthesizing complex heterocyclic structures (Mehranpour et al., 2013).

• Functionalized Tetrahydrobenzo[b]azepines : A modular approach to synthesizing functionalized tetrahydrobenzo[b]azepines from simple aryl iodides via palladium/norbornene cooperative catalysis has been developed, showcasing the potential for creating complex molecules with significant biological relevance (Liu et al., 2021).